Cas no 15831-82-0 (2-Benzofurancarboxylic acid, 6-hydroxy-3-methyl-, methyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 6-hydroxy-3-methyl-, methyl ester
• CAS No: 15831-82-0
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 1336082
• PubChem ID: 15743571
• Update Time: 2025-04-20

2-Benzofurancarboxylic acid, 6-hydroxy-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 6-hydroxy-3-methyl-, methyl ester
• methyl 6-hydroxy-3-methyl-1-benzofuran-2-carboxylate
• DTXSID60577844
• 15831-82-0

• Inchi： 1S/C11H10O4/c1-6-8-4-3-7(12)5-9(8)15-10(6)11(13)14-2/h3-5,12H,1-2H3
• InChI Key： CFTTYIXLLPWZOY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=C(C)C2C=CC(=CC1=2)O

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 59.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans